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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)ethanone-d4

Cat. No.: B1357200 Get Quote

An In-depth Technical Guide to the Physical Characteristics of 1-(4-Chlorophenyl)ethanone-
d4

This technical guide provides a comprehensive overview of the known physical characteristics

of 1-(4-Chlorophenyl)ethanone-d4, a deuterated isotopologue of 1-(4-

Chlorophenyl)ethanone. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical analysis who utilize isotopically

labeled compounds as internal standards or tracers in quantitative studies.

Chemical Identity and Structure
1-(4-Chlorophenyl)ethanone-d4 is a synthetic compound where four hydrogen atoms on the

methyl group of the parent molecule, 1-(4-Chlorophenyl)ethanone, have been replaced with

deuterium. This isotopic substitution is crucial for its application in mass spectrometry-based

and nuclear magnetic resonance-based analytical methods.

Chemical Name: 1-(4-Chlorophenyl)ethanone-d4

Synonyms: p-Chloroacetophenone-d4, 4'-Chloroacetophenone-d4

CAS Number: 284474-50-6[1][2]

Physical and Chemical Properties
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The physical properties of 1-(4-Chlorophenyl)ethanone-d4 are summarized in the table

below. For comparative purposes, the properties of its non-deuterated analog are also

included. The primary difference lies in the molecular weight due to the presence of deuterium

atoms.

Property
1-(4-
Chlorophenyl)ethanone-d4

1-(4-
Chlorophenyl)ethanone
(Non-deuterated)

Molecular Formula C₈H₃D₄ClO[1] C₈H₇ClO[3][4][5][6][7][8]

Molecular Weight 158.62 g/mol [1] 154.59 g/mol [9]

Appearance
Not specified, likely a liquid or

low-melting solid
Liquid, Colorless liquid[9]

Melting Point 14-18 °C[10] 18-21 °C[3][6][9][11]

Boiling Point 232 °C (at 760 mmHg)[10]
232-237.7 °C (at 760 mmHg)

[3][4][6][9][11]

Density 1.192 g/mL at 25 °C[10]
~1.192-1.2 g/cm³ at 20 °C[3][4]

[6][11]

Refractive Index nD²⁰ 1.5549[10] nD²⁰ 1.5550[9]

Solubility

Not specified, expected to be

similar to the non-deuterated

form

Insoluble in water; miscible

with alcohol and ether.[3][9]

Experimental Protocols
Detailed experimental protocols for the determination of the physical characteristics of 1-(4-
Chlorophenyl)ethanone-d4 are not explicitly available. However, standard laboratory

procedures for determining these properties are well-established.

Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to

liquid.
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Methodology:

A small, powdered sample of the compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus, which contains a heating block and

a thermometer.

The sample is heated slowly, and the temperature range over which the sample melts is

observed and recorded. The melting range is reported from the temperature at which the first

drop of liquid appears to the temperature at which the entire sample is liquid.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology (Distillation Method):

A small volume of the liquid is placed in a distillation flask.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned

at the level of the side arm of the distillation flask.

The liquid is heated, and the temperature is recorded when the liquid is boiling and its vapor

is condensing on the thermometer bulb, resulting in a stable temperature reading. This

temperature is the boiling point at the given atmospheric pressure.

Visualization of Key Properties
The following diagram illustrates the relationship between the core compound and its key

physical characteristics.
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Physical Properties of 1-(4-Chlorophenyl)ethanone-d4

Core Compound

Physical Characteristics

1-(4-Chlorophenyl)ethanone-d4
C₈H₃D₄ClO

MW: 158.62 g/mol

Melting Point
14-18 °C

Boiling Point
232 °C

Density
1.192 g/mL

Refractive Index
nD20 1.5549
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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